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Compound of Interest

Compound Name: Sodium polysulfide

Cat. No.: B074788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

molten sodium polysulfides (Na₂Sₓ). The information is curated for professionals in research

and development who require a deep understanding of these materials for applications ranging

from advanced battery technologies to specialized chemical synthesis. This document

summarizes key quantitative data, details the experimental methodologies used for their

determination, and presents visual representations of relevant experimental workflows.

Quantitative Data on Physical Properties
The physical properties of molten sodium polysulfides are highly dependent on their

composition (the value of 'x' in Na₂Sₓ) and temperature. Below are summarized data for key

properties including density, viscosity, electrical conductivity, and surface tension.

Table 1: Density of Molten Sodium Polysulfides
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Polysulfide
Composition

Temperature (°C) Density (g/cm³) Reference

Na₂S₄ 300 1.838 [1]

Na₂S₄ 350 1.808 [1]

Na₂S₄ 400 1.778 [1]

Na₂S₅ 300 1.884 [1]

Na₂S₅ 350 1.851 [1]

Na₂S₅ 400 1.818 [1]

Table 2: Viscosity of Molten Sodium Polysulfides

Polysulfide
Composition

Temperature (°C) Viscosity (cP) Reference

Na₂S₃ 350 5.5 [1]

Na₂S₄ 350 8.0 [1]

Na₂S₅ 350 11.5 [1]

Table 3: Electrical Conductivity of Molten Sodium Polysulfides
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Polysulfide
Composition

Temperature (°C)
Electrical
Conductivity
(S/cm)

Reference

Na₂S₄ 300 0.28 [2][3]

Na₂S₄ 330 0.35 [2][3]

Na₂S₄ 360 0.43 [2][3]

Na₂S₅ 300 0.20 [2][3]

Na₂S₅ 330 0.26 [2][3]

Na₂S₅ 360 0.33 [2][3]

The Arrhenius activation energy for the electrical conductivity of both Na₂S₄ and Na₂S₅ is

approximately 33 kJ/mol[2][3].

Table 4: Surface Tension of Molten Sodium Polysulfides

Polysulfide
Composition

Temperature (°C)
Surface Tension
(dyn/cm)

Reference

Na₂S₄ 300 145 [1]

Na₂S₄ 350 142 [1]

Na₂S₄ 400 139 [1]

Na₂S₅ 300 140 [1]

Na₂S₅ 350 137 [1]

Na₂S₅ 400 134 [1]

Experimental Protocols
The determination of the physical properties of molten sodium polysulfides at high

temperatures requires specialized experimental techniques. The following sections detail the

methodologies cited in the referenced literature.
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Density Measurement
The density of molten sodium polysulfides has been determined using the Archimedean

method[1][2]. This technique involves measuring the buoyant force on a plumb bob of a known

volume when it is submerged in the molten salt.

Experimental Workflow:

Sample Preparation
(Na₂Sₓ synthesis & purification)

High-Temperature Furnace
with inert atmosphere (e.g., Argon)

Immerse bob in molten Na₂Sₓ

Precision Balance

Measure weight of bob in air (W_air)

Measure apparent weight of bob in melt (W_melt)

Plumb Bob of known volume
(e.g., Platinum or Alumina)

Calculate Buoyant Force
(F_buoyant = W_air - W_melt)

Calculate Density
(ρ = F_buoyant / (g * V_bob))

Click to download full resolution via product page

Archimedean method for density measurement.
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A key aspect of this method is the precise calibration of the plumb bob's volume at the

measurement temperature. The entire apparatus is enclosed within a furnace to maintain a

constant and uniform temperature, and an inert atmosphere is crucial to prevent degradation of

the polysulfide melt.

Viscosity Measurement
The viscosity of molten sodium polysulfides has been measured using a torsion pendulum

method with an oscillating sphere or cup[4][5]. This technique relates the damping of the

oscillation of a pendulum immersed in the fluid to the viscosity of the fluid.

Experimental Workflow:
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Prepare Molten Na₂Sₓ Sample
in a crucible

Place crucible in a
High-Temperature Furnace

Suspend Torsion Pendulum
(sphere or cup) into the melt

Induce Torsional Oscillation

Detect and Record
Oscillation Damping

Calculate Logarithmic Decrement
and Period of Oscillation

Calculate Viscosity using
relevant theoretical equations

Click to download full resolution via product page

Torsion pendulum method for viscosity measurement.

The experimental setup consists of a furnace to house the molten salt sample and the torsion

pendulum assembly. The oscillation is typically initiated by a brief electrical pulse, and the

subsequent decay of the oscillation is monitored, often using an optical system. The viscosity is

then calculated from the logarithmic decrement and the period of the damped oscillations.
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Electrical Conductivity Measurement
The electrical conductivity of molten sodium polysulfides has been determined using an AC

impedance method with a two-electrode capillary cell[2][6][7].

Experimental Workflow:
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Prepare Capillary Conductance Cell
with two Platinum electrodes

Calibrate Cell Constant (K)
using a standard solution (e.g., KCl)

Fill the cell with
molten Na₂Sₓ

Place the filled cell in a
controlled temperature furnace

Apply AC signal of varying frequency
and measure impedance

Determine Ohmic Resistance (R)
from impedance data

Calculate Conductivity
(σ = K / R)
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Place molten Na₂Sₓ in a crucible
inside a furnace

Immerse a capillary tube
to a known depth in the melt

Slowly introduce an inert gas
(e.g., Argon) into the capillary

Monitor the pressure inside
the capillary as the bubble forms

Record the Maximum Pressure (P_max)
just before the bubble detaches

Calculate Surface Tension (γ)
using the Laplace equation for a spherical bubble
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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